Cas no 1368597-96-9 (3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one
• CAS No: 1368597-96-9
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6360284
• PubChem ID: 82491541
• Update Time: 2025-06-14

3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one
• 1368597-96-9
• EN300-1984255

• Inchi： 1S/C9H9ClFNO/c10-7-5-6(1-2-8(7)11)9(13)3-4-12/h1-2,5H,3-4,12H2
• InChI Key： AUPSMOIUSWEWLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCN)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one (CAS No. 1368597-96-9)

3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one, with the CAS number 1368597-96-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aryl ketones and features a unique structural framework combining an amino group and a halogen-substituted phenyl ring. Its molecular formula, C9H9ClFNO, highlights its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one is driven by its role as a key intermediate in synthesizing bioactive molecules. Researchers are increasingly exploring its utility in developing central nervous system (CNS) therapeutics, owing to its structural similarity to known pharmacophores. Recent studies have also investigated its potential in catalysis and polymer chemistry, aligning with the global push for sustainable chemical processes.

One of the most searched questions about this compound revolves around its synthetic routes. Optimized protocols for its preparation often involve Friedel-Crafts acylation followed by reductive amination, with yields exceeding 80% under controlled conditions. Another hot topic is its solubility profile, which varies significantly in polar vs. non-polar solvents—a critical factor for industrial-scale applications. These aspects are frequently discussed in forums and academic publications, reflecting the compound's relevance in modern chemistry.

From an analytical perspective, CAS 1368597-96-9 exhibits distinct spectroscopic signatures. Its NMR spectra show characteristic peaks at 7.8 ppm (aromatic protons) and 3.2 ppm (methylene protons adjacent to the carbonyl), while mass spectrometry confirms the molecular ion peak at m/z 201. Such data is invaluable for quality control in contract manufacturing organizations (CMOs), where precision is paramount.

Environmental and safety considerations for this compound are also trending topics. While not classified as hazardous under current regulations, its biodegradation pathways and ecotoxicological impact are being actively studied—especially given the pharmaceutical industry's focus on green chemistry principles. This aligns with broader searches about benign-by-design chemicals, making the compound a case study in sustainable molecular development.

Market analysts note rising demand for 3-amino-1-(3-chloro-4-fluorophenyl)propan-1-one across North America and Asia-Pacific regions, particularly from generic drug manufacturers. Its cost-effectiveness compared to analogous intermediates positions it favorably in competitive markets. Patent landscapes reveal innovative applications in photodynamic therapy agents and liquid crystal materials, expanding its commercial potential beyond traditional uses.

In conclusion, 1368597-96-9 represents a versatile building block at the intersection of medicinal chemistry and industrial applications. Its evolving role in targeted drug delivery systems and advanced material synthesis ensures continued scientific and commercial interest. For researchers and manufacturers alike, staying updated on its latest developments—from crystallography studies to process optimization techniques—is essential for leveraging its full potential.